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Compound of Interest

Compound Name:
(R)-2-Amino-3-

cyclobutylpropanoic acid

Cat. No.: B574375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-2-Amino-3-cyclobutylpropanoic acid is a non-proteinogenic amino acid, specifically an

alanine derivative with a cyclobutyl moiety attached to the beta-carbon. Its unique structural

features make it a compound of interest in the fields of medicinal chemistry and drug discovery

as a potential building block for novel therapeutic agents. This technical guide provides a

summary of the currently available information on its chemical properties, with the caveat that

detailed experimental protocols and comprehensive biological data are not extensively

documented in publicly accessible literature.

Chemical and Physical Properties
(R)-2-Amino-3-cyclobutylpropanoic acid is a white to off-white solid. Key quantitative data

regarding its chemical and physical properties are summarized in the table below.[1][2][3][4]
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Property Value Reference

Molecular Formula C₇H₁₃NO₂ [1][2][4]

Molecular Weight 143.18 g/mol [1][2][4]

CAS Number 174266-00-3 [1]

Appearance Solid, White to off-white [1]

Solubility

Water: 2 mg/mL (requires

sonication and heating to

60°C)

[1]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
[1]

Storage (In Solvent)
-80°C for 6 months, -20°C for 1

month
[1]

Synthesis
A specific, detailed experimental protocol for the asymmetric synthesis of (R)-2-Amino-3-
cyclobutylpropanoic acid is not readily available in the surveyed literature. However, general

approaches for the enantioselective synthesis of β-substituted amino acids often involve

methods such as the alkylation of chiral glycine enolate equivalents or the asymmetric

hydrogenation of dehydroamino acid precursors. The synthesis of related cyclobutyl-containing

amino acids has been explored, suggesting that similar strategies could be adapted for this

specific compound.

Biological Activity and Mechanism of Action
The biological activity of (R)-2-Amino-3-cyclobutylpropanoic acid is not well-characterized in

the public domain. It is broadly classified as an alanine derivative. Amino acid derivatives, as a

class, have been investigated for a wide range of biological activities, including their potential

use as ergogenic supplements that may influence anabolic hormone secretion and provide fuel

during exercise.[1] However, no specific quantitative data (e.g., IC₅₀, Kᵢ, or EC₅₀ values) from

biological assays for (R)-2-Amino-3-cyclobutylpropanoic acid have been reported.
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There is currently no information available regarding the specific mechanism of action or any

signaling pathways that (R)-2-Amino-3-cyclobutylpropanoic acid may modulate.

Experimental Protocols
Detailed experimental protocols for biological assays involving (R)-2-Amino-3-
cyclobutylpropanoic acid are not available in the reviewed literature. For researchers

interested in evaluating the biological activity of this compound, standard assays relevant to the

anticipated target could be employed. For example, if investigating its potential as a

neurotransmitter modulator, one might consider radioligand binding assays with various

neurotransmitter receptors or functional assays measuring downstream signaling events.

Conclusion
(R)-2-Amino-3-cyclobutylpropanoic acid represents a chemical entity with potential for

further exploration in drug discovery and development. Its cyclobutyl moiety offers a unique

three-dimensional structure that may confer interesting pharmacological properties. However, a

comprehensive understanding of its biological effects is hampered by the current lack of

detailed experimental data. Further research is required to elucidate its synthesis, biological

activity, and mechanism of action to fully assess its therapeutic potential.

Visualizations
As there is no available information on signaling pathways or detailed experimental workflows

for (R)-2-Amino-3-cyclobutylpropanoic acid, diagrams cannot be generated at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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